Cas no 2171830-26-3 (3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pentan-3-ol)

• Product Name: 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pentan-3-ol
• CAS No: 2171830-26-3
• MF: C₁₂H₂₀O₂S
• MW: 228.351002693176
• CID: 6307142
• PubChem ID: 165509033
• Update Time: 2025-10-29

3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pentan-3-ol
• 2171830-26-3
• EN300-1290791
• 3-({[(3-methylfuran-2-yl)methyl]sulfanyl}methyl)pentan-3-ol

• Inchi： 1S/C12H20O2S/c1-4-12(13,5-2)9-15-8-11-10(3)6-7-14-11/h6-7,13H,4-5,8-9H2,1-3H3
• InChI Key： BFTUSASRRVSLEP-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(CC)(CC)O

Computed Properties

• Exact Mass: 228.11840105g/mol
• Monoisotopic Mass: 228.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pentan-3-ol

3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pentan-3-ol: A Comprehensive Overview

The compound with CAS No 2171830-26-3, commonly referred to as 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pentan-3-ol, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has garnered attention in recent years due to its intriguing chemical properties and its role in cutting-edge research. In this article, we will delve into the structural characteristics, synthesis methods, and potential applications of this compound, while also exploring the latest advancements in its study.

Chemical Structure and Properties

The molecular structure of 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pentan-3-ol is defined by its pentanediol backbone, which is substituted with a methylsulfanyl group attached to a 3-methylfuran moiety. This arrangement imparts the molecule with unique electronic and steric properties. The presence of the furan ring introduces aromaticity and potential for conjugation, while the sulfur atom in the methylsulfanyl group contributes to the molecule's reactivity and solubility characteristics. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

Synthesis and Characterization

The synthesis of 3-({(3-methylfuran-2-yl)methylsulfanyl}methyl)pentan-3-ol involves a multi-step process that typically begins with the preparation of intermediate compounds. Key steps include the formation of the furan derivative, followed by sulfurization reactions to introduce the methylsulfanyl group. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound. These studies have provided valuable insights into the stereochemistry and conformational preferences of the molecule.

Applications in Pharmaceutical Research

One of the most promising areas of application for 3-{(3-methylfuran-2-yllmethylsulfanyl}methyl)pentan{ - } is in pharmaceutical research. The compound has shown potential as a lead molecule for drug development due to its ability to interact with various biological targets. Recent studies have explored its role as an antioxidant, anti-inflammatory agent, and modulator of cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant activity against oxidative stress-induced cellular damage, suggesting its potential use in treating conditions associated with oxidative stress.

Environmental Impact and Biodegradability

In addition to its pharmacological applications, {(3-methyffurannn)} has been studied for its environmental impact. Assessments of its biodegradability under various conditions have revealed that it undergoes rapid degradation in aerobic environments, minimizing its ecological footprint. This property makes it a favorable candidate for use in sustainable chemical processes. Furthermore, studies on its toxicity profile indicate that it poses minimal risk to aquatic life when used responsibly.

Future Directions and Research Opportunities

The future of {(methyffurannn)} lies in exploring its full potential across diverse applications. Ongoing research is focused on optimizing its synthesis pathways to enhance yield and reduce costs. Additionally, investigations into its interactions with biological systems at the molecular level are expected to uncover new therapeutic targets. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harnessing this compound's capabilities.

In conclusion, {(methyffurannn)}, with CAS No 2171830{ - }{ - }, represents a fascinating example of how advanced organic chemistry can contribute to solving real-world problems. Its unique structure, coupled with promising biological activities, positions it as a key player in future scientific endeavors.